Tetrahydro-4,7-methano-2-benzofuran-1,3,5(4h)-trione

• CAS No.: 63699-51-4
• Molecular Formula: C9H8O4
• Molecular Weight: 180.16 g/mol
• IUPAC Name: 4-oxatricyclo[5.2.1.02,6]decane-3,5,8-trione
• InChI: InChI=1S/C9H8O4/c10-5-2-3-1-4(5)7-6(3)8(11)13-9(7)12/h3-4,6-7H,1-2H2
• InChI Key: ZCXGUBDTAVCGOT-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC(=O)C1C3C2C(=O)OC3=O

Description

Tetrahydro-4,7-methano-2-benzofuran-1,3,5(4h)-trione is a complex organic compound that belongs to the class of benzofurans

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Tetrahydro-4,7-methano-2-benzofuran-1,3,5(4h)-trione typically involves multi-step organic reactions. Common starting materials might include substituted benzene derivatives, which undergo cyclization and functional group transformations under specific conditions.

Industrial Production Methods: Industrial production methods would likely involve optimizing the synthetic route for large-scale production, ensuring high yield and purity. This might include the use of catalysts, controlled reaction environments, and purification techniques such as crystallization or chromatography.

Types of Reactions:

Oxidation: The compound may undergo oxidation reactions, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions might be used to modify specific functional groups within the molecule.

Substitution: Substitution reactions could involve the replacement of certain atoms or groups within the compound with other functional groups.

Common Reagents and Conditions:

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens, nucleophiles.

Major Products: The major products formed from these reactions would depend on the specific reagents and conditions used. For example, oxidation might yield ketones or carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

Tetrahydro-4,7-methano-2-benzofuran-1,3,5(4h)-trione may have various scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the production of specialty chemicals or materials.

Mechanism of Action

The mechanism of action of Tetrahydro-4,7-methano-2-benzofuran-1,3,5(4h)-trione would involve its interaction with specific molecular targets and pathways. This could include binding to enzymes or receptors, altering cellular processes, and modulating biochemical pathways.

Comparison with Similar Compounds

Benzofuran: A simpler structure with similar core features.

Dihydrobenzofuran: A hydrogenated derivative with different reactivity.

Methanobenzofuran: A compound with a similar methano bridge.

Uniqueness: Tetrahydro-4,7-methano-2-benzofuran-1,3,5(4h)-trione is unique due to its specific structural features, which may confer distinct chemical and biological properties compared to other benzofuran derivatives.